Cas no 1554484-92-2 (methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}ethyl)amine)

• Product Name: methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}ethyl)amine
• CAS No: 1554484-92-2
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5101609
• Update Time: 2026-03-03

methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-ethanamine, N-methyl-
• methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}ethyl)amine

• Inchi： 1S/C9H12N4/c1-10-3-2-8-4-9-5-11-7-12-13(9)6-8/h4-7,10H,2-3H2,1H3
• InChI Key： LYCUBUFFGJFORI-UHFFFAOYSA-N
• SMILES： N12C=C(CCNC)C=C1C=NC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}ethyl)amine

Methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-ylethyl)amine: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-ylethyl)amine (CAS No. 1554484-92-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate heterocyclic structure, represents a promising candidate for the development of novel therapeutic agents. Its molecular framework integrates a pyrrolo[2,1-f][1,2,4]triazine core with an ethylamine side chain, which endows it with unique chemical and biological properties. The exploration of this compound's potential applications has been driven by its structural motifs that are frequently associated with enhanced binding affinity and metabolic stability.

The chemical structure of methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-ylethyl)amine is notable for its ability to engage in multiple hydrogen bonding interactions due to the presence of nitrogen-rich heterocycles. This feature is particularly relevant in the context of drug design, where the optimization of hydrogen bonding networks can significantly influence the efficacy and selectivity of bioactive molecules. Recent studies have highlighted the compound's potential as a scaffold for developing small-molecule inhibitors targeting various biological pathways. For instance, its pyrrolo[2,1-f][1,2,4]triazine moiety has been shown to exhibit inhibitory activity against certain kinases and enzymes implicated in inflammatory and oncogenic processes.

In the realm of medicinal chemistry, the synthesis and functionalization of methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-ylethyl)amine have been extensively studied to modulate its pharmacological profile. The introduction of methyl groups at strategic positions within the molecule has been demonstrated to improve solubility and bioavailability while maintaining or enhancing target interaction. Furthermore, computational modeling studies have suggested that variations in the ethylamine side chain can fine-tune the compound's pharmacokinetic properties. These insights have paved the way for structure-activity relationship (SAR) studies aimed at identifying derivatives with improved therapeutic potential.

The compound's relevance extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for mechanistic investigations in biochemical assays. Researchers have leveraged methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-ylethyl)amine to probe the interactions between enzymes and small molecules under physiological conditions. Such studies have provided critical insights into enzyme kinetics and substrate recognition mechanisms. Additionally, its stability under various reaction conditions makes it an ideal candidate for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The emerging field of precision medicine has also benefited from the exploration of methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-ylethyl)amine derivatives. By tailoring the molecular structure to target specific genetic or metabolic profiles associated with diseases such as cancer or neurodegenerative disorders, researchers have developed personalized therapeutic strategies. These efforts align with the broader goal of developing treatments that are not only effective but also minimally invasive and well-tolerated by patients. The compound's versatility in this context underscores its significance as a building block for innovative drug discovery initiatives.

Economic considerations also play a crucial role in the commercial viability of methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-ylethyl)amine-based therapeutics. The optimization of synthetic routes to enhance yield and reduce costs has been a focal point for industrial chemists. Advances in green chemistry principles have further contributed to sustainable production methods without compromising purity or efficacy. These developments are essential for ensuring that promising compounds like methyl(2-{pyrrolo[2,1-f][1,2,4]triazin-6-ylethyl)amine can transition from academic research to clinical applications efficiently.

The future prospects for methyl(2-{pyrrolo[2,1-f][1,2,